Cas no 1154889-29-8 (N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide)

• Product Name: N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide
• CAS No: 1154889-29-8
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 5048269
• Update Time: 2025-05-22

N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N,N-bis(2-methoxyethyl)piperidine-4-carboxamide
• N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide

• Inchi： 1S/C12H24N2O3/c1-16-9-7-14(8-10-17-2)12(15)11-3-5-13-6-4-11/h11,13H,3-10H2,1-2H3
• InChI Key： HPLHCZKTKNPNIC-UHFFFAOYSA-N
• SMILES： O=C(C1CCNCC1)N(CCOC)CCOC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 210
• XLogP3: -0.5
• Topological Polar Surface Area: 50.8

Additional information on N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide

Comprehensive Overview of N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide (CAS No. 1154889-29-8): Properties, Applications, and Industry Insights

N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide (CAS No. 1154889-29-8) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative is characterized by its methoxyethyl substituents, which enhance its solubility and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its role in drug discovery, particularly for targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

The compound's molecular structure, featuring a carboxamide group linked to a piperidine ring, offers versatility in chemical modifications. This adaptability is crucial for developing high-performance materials and bioactive molecules, addressing growing demands in green chemistry and sustainable synthesis. Recent studies highlight its potential as a ligand in catalytic systems, contributing to advancements in asymmetric synthesis—a hot topic in academic and industrial circles.

From a commercial perspective, N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide is often searched alongside terms like "piperidine-based building blocks", "solubility-enhancing additives", and "pharmaceutical intermediates supplier". These queries reflect its relevance in drug formulation and process optimization, where improving bioavailability remains a critical challenge. Analytical techniques such as HPLC and NMR are typically employed to verify its purity, meeting stringent GMP standards required by regulatory bodies.

In the context of AI-driven drug discovery, this compound exemplifies how computational chemistry tools can predict molecular interactions, reducing R&D timelines. Its logP value and hydrogen-bonding capacity make it a candidate for machine learning models analyzing ADME properties—a frequent focus in cheminformatics discussions. Furthermore, its stability under various pH conditions aligns with industry needs for long-acting formulations, a trending topic in biopharmaceutical innovation.

Environmental considerations also play a role in its applications. The methoxyethyl groups contribute to lower toxicity profiles compared to traditional solvents, resonating with the EPA's Safer Choice Initiative. This positions the compound favorably in green solvent research, answering frequent queries about eco-friendly alternatives in synthetic workflows. Patent analyses reveal its inclusion in biodegradable polymer designs, further emphasizing its sustainability angle.

For laboratory handling, N,N-Bis(2-methoxyethyl)piperidine-4-carboxamide requires standard precautions for oxygen-sensitive compounds, stored under inert atmospheres. Its hygroscopic nature necessitates moisture-controlled environments, a detail often searched by process chemists. Suppliers typically provide technical data sheets detailing its thermal stability and compatibility with common reagents, supporting its integration into multistep syntheses.

Emerging applications include its use in electronic materials, where its polar side chains facilitate thin-film uniformity—an area gaining traction in flexible electronics research. As industries prioritize multifunctional compounds, CAS No. 1154889-29-8 exemplifies how tailored molecular designs can bridge gaps between material science and life sciences, offering solutions for next-generation technologies.